Cas no 69465-84-5 (1,3-Bis(3-triethoxysilylpropyl)urea)

1,3-Bis(3-triethoxysilylpropyl)urea is a bifunctional organosilane compound featuring both urea and triethoxysilyl groups. Its unique structure enables strong adhesion promotion between organic polymers and inorganic substrates, making it particularly useful in coatings, adhesives, and composite materials. The triethoxysilyl groups facilitate hydrolysis and condensation reactions with hydroxylated surfaces, enhancing interfacial bonding, while the urea moiety contributes to compatibility with organic matrices. This compound improves mechanical properties, durability, and moisture resistance in hybrid systems. It is commonly employed in automotive, construction, and electronics applications where robust material performance is required. Its dual functionality ensures effective crosslinking and stability under demanding conditions.

1,3-Bis(3-triethoxysilylpropyl)urea structure

69465-84-5 structure

Product Name:1,3-Bis(3-triethoxysilylpropyl)urea

CAS No:69465-84-5

MF:C₁₉H₄₄N₂O₇Si₂

MW:468.73286819458

MDL:MFCD00270972

CID:973769

Update Time:2025-05-28

1,3-Bis(3-triethoxysilylpropyl)urea Chemical and Physical Properties

Names and Identifiers

- Bis([3-triethoxysilyl)propyl]urea
- BIS[3-(TRIETHOXYSILYL)PROPYL]UREA
- N,N'-Bis(3-triethoxysilylpropyl)harnstoff
- N,N'-bis[3-(triethoxysilyl)propyl]urea
- N,N'-bis< 3-(triethoxysilyl)propyl> urea
- 1,3-Bis(3-(triethoxysilyl)propyl)urea
- 1,3-Bis[3-(triethoxysilyl)propyl]urea
- 1,3-bis(3-triethoxysilylpropyl)urea
- 1,3-bis(triethoxysilylpropyl)urea
- N,N'-BIS[3-(TRIETHOXYSILYL)PROPYL]UREA, 60% in ethanol
- BIS[3-(TRIETHOXYSILYL)PROPYL]UREA: 60% IN ETHANOL
- 60% IN ETHANOL
- 1,1-bis(3-triethoxysilylpropyl)urea
- Urea, N,N'-bis[3-(triethoxysilyl)propyl]-
- 1,3-Bis(3-triethoxysilylpropyl)urea
- MDL： MFCD00270972
- Inchi： 1S/C19H44N2O7Si2/c1-7-23-29(24-8-2,25-9-3)17-13-15-20-19(22)21-16-14-18-30(26-10-4,27-11-5)28-12-6/h7-18H2,1-6H3,(H2,20,21,22)
- InChI Key： HOBIHBQJHORMMP-UHFFFAOYSA-N
- SMILES： N(CCC[Si](OCC)(OCC)OCC)C(NCCC[Si](OCC)(OCC)OCC)=O

Computed Properties

Exact Mass: 468.26882
Monoisotopic Mass: 468.269
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 30
Rotatable Bond Count: 20
Complexity: 364
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 468.7
Topological Polar Surface Area: 96.5

Experimental Properties

Density: 0.923
Melting Point: 55 °C
Boiling Point: 494.2°C at 760 mmHg
Flash Point: 252.7°C
Refractive Index: 1.449
PSA: 96.51
LogP: 3.94440
pka: 14.20±0.46(Predicted)

1,3-Bis(3-triethoxysilylpropyl)urea Security Information

TSCA：No

1,3-Bis(3-triethoxysilylpropyl)urea Pricemore >>

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